Cas no 85486-57-3 (2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid)

2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid structure
85486-57-3 structure
Product name:2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid
CAS No:85486-57-3
MF:C16H28N2O3S
MW:328.470123291016
CID:990570
PubChem ID:3069935

2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid
    • 2-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]-2,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid
    • 4-Carboxy-2,5,5-trimethylthiazolidine-2-aceto-3,5-dimethylpiperidide
    • 4-Thiazolidinecarboxylic acid, 2-(2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl)-2,5,5-trimethyl-
    • DTXSID301006054
    • 2-(2-(3,5-Dimethyl-1-piperidinyl)-2-oxoethyl)-2,5,5-trimethyl-4-thiazolidinecarboxylic acid
    • 85486-57-3
    • Inchi: InChI=1S/C16H28N2O3S/c1-10-6-11(2)9-18(8-10)12(19)7-16(5)17-13(14(20)21)15(3,4)22-16/h10-11,13,17H,6-9H2,1-5H3,(H,20,21)
    • InChI Key: HMQNCLDYZGWGHS-UHFFFAOYSA-N
    • SMILES: CC1CC(CN(C1)C(=O)CC2(NC(C(S2)(C)C)C(=O)O)C)C

Computed Properties

  • Exact Mass: 328.182
  • Monoisotopic Mass: 328.182
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.9Ų
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.101
  • Boiling Point: 509.7°C at 760 mmHg
  • Flash Point: 262°C
  • Refractive Index: 1.506

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